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Compound of Interest

Compound Name: Hexazinone

Cat. No.: B1673222

For researchers, scientists, and drug development professionals, ensuring safety during the
handling of chemicals like Hexazinone is paramount. This guide provides immediate, essential
safety protocols, operational plans, and disposal instructions to minimize risk and ensure
compliance.

Hazard Identification and Safety Data Summary

Hexazinone is a herbicide that can pose health risks if not handled properly. It is classified as
harmful if swallowed and causes serious eye damage.[1][2][3] It is also very toxic to aquatic life
with long-lasting effects.[4]

Quantitative Toxicity Data

Toxicity Metric Species Value Reference
Acute Oral LD50 Rat >2000 mg/kg
Acute Dermal LD50 Rabbit >5000 mg/kg
Acute Inhalation LC50  Rat >5 mg/l (4h)
Aquatic Toxicity (Fish) )
Rainbow Trout >320 mg/l (96h)
LC50
Aquatic Toxicity )
Daphnia magna 152 mg/l (48h)

(Invertebrate) EC50
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Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical to prevent exposure through dermal, ocular, and
inhalation routes. The following PPE is mandatory when handling Hexazinone.

Step-by-Step PPE Application:

Protective Clothing: Wear a long-sleeved shirt and long pants as a base layer. For tasks with
a higher risk of splashing or contamination, such as mixing or cleaning spills, chemical-
resistant coveralls or a chemical-resistant apron should be worn over the base layer.

Gloves: Wear chemical-resistant, impervious gloves, such as those made of nitrile or PVC.
Ensure gloves are long enough to extend up the forearm. Before removal, wash the outside
of the gloves.

Eye and Face Protection: Wear chemical safety goggles. When there is a risk of splashing, a
face shield should be worn in addition to goggles.

Footwear: Wear chemical-resistant boots. Pants should be worn outside of the boots to
prevent chemicals from entering.

Respiratory Protection: Use Hexazinone in a well-ventilated area. If dusting or aerosols may
be generated, a NIOSH-approved respirator should be used.

Operational Plan: Handling and Storage

Adherence to a strict operational plan minimizes the risk of accidental exposure and
environmental contamination.

Handling Procedures:

» Preparation: Before handling, ensure all necessary PPE is clean, in good condition, and
readily available. Read the product label and Safety Data Sheet (SDS) thoroughly.

e Mixing and Application:

o Work in a well-ventilated area or outdoors.
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o Avoid breathing dust or vapors.
o Do not eat, drink, or smoke when using this product.

o Wash hands thoroughly with soap and water after handling and before breaks.

e Storage:
o Store in a cool, dry, and well-ventilated place, away from heat, sparks, or open flames.
o Keep the container tightly closed when not in use.

o Store away from food, feed, and incompatible materials like acids, bases, and oxidizing
agents.

Disposal Plan

Proper disposal of Hexazinone and its containers is crucial to prevent environmental
contamination, particularly of water sources.

Step-by-Step Disposal Guidance:

o Unused Product: Pesticide wastes may be hazardous. Unused Hexazinone that cannot be
used according to label instructions should be disposed of at an approved waste disposal
facility. Do not contaminate water, food, or feed by disposal.

o Empty Containers: Do not reuse empty containers. Triple rinse containers, adding the rinsate
to the spray tank. Puncture the container to prevent reuse and dispose of it in a sanitary
landfill, by incineration, or as allowed by state and local authorities.

» Contaminated PPE: Discard clothing or other absorbent materials that have been heavily
contaminated with the product's concentrate; do not reuse them. Inform any person who
cleans PPE that the equipment may be contaminated.

Emergency Procedures

Immediate and appropriate action is required in the event of an emergency.
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Spill Cleanup:
* |solate the spill area.

o Wear appropriate PPE during cleanup, including chemical-resistant coveralls, waterproof
gloves, boots, and eye/face protection.

o Prevent the material from entering sewers, waterways, or low areas.

o Absorb liquid spills with inert material like sawdust, clay, or sand. For solid spills, sweep or
shovel up the material.

o Collect the absorbed material into suitable, closed containers for disposal.
» Rinse the spill area with water.
First-Aid Measures:

o Eye Contact: Hold eyes open and rinse slowly and gently with water for 15-20 minutes.
Remove contact lenses, if present, after the first 5 minutes, then continue rinsing. Seek
immediate medical attention.

» Skin Contact: Take off contaminated clothing immediately. Rinse skin immediately with plenty
of water for 15-20 minutes. Get medical advice if irritation persists.

 Inhalation: Move the person to fresh air. If the person is not breathing, give artificial
respiration. Call a physician or poison control center.

 Ingestion: Call a poison control center or doctor immediately for treatment advice. Do not
induce vomiting.

Diagrams

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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